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Compound of Interest

Compound Name: F 16915

Cat. No.: B1256084

Application Notes and Protocols for F 16915

For Researchers, Scientists, and Drug Development Professionals

Introduction

F 16915 (CAS No. 92510-91-3) is a derivative and potent pro-drug of Docosahexaenoic Acid
(DHA).[1][2] Structurally identified as pyridin-3-ylmethyl (42,72,10Z,132,16Z,19Z7)-docosa-
4,7,10,13,16,19-hexaenoate, it is investigated for its potential therapeutic effects. Research
indicates that F 16915 may play a role in cardiovascular health, with studies showing its ability
to prevent heart failure-induced atrial fibrillation.[1][2] These notes provide essential information
for the preparation and use of F 16915 in experimental settings.

Chemical and Physical Properties

A summary of the known properties of F 16915 is presented below.
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Property Value Source
CAS Number 92510-91-3 [1131[4][5]
Molecular Formula C2sH37NO2 [1][5]
Molecular Weight 419.60 g/mol [1]
Appearance Light yellow oil [1112]

pyridin-3-ylmethyl
(42,72,102,132,162,192)-

IUPAC Name N/A
docosa-4,7,10,13,16,19-

hexaenoate

Solution Preparation

Proper preparation of F 16915 solutions is critical for experimental accuracy and reproducibility.
Based on available data, F 16915 is highly soluble in Dimethyl Sulfoxide (DMSO).

Solubility Data

Solvent Concentration Source

DMSO > 100 mg/mL (= 238.32 mM) [112]

Note: The high solubility in DMSO allows for the preparation of concentrated stock solutions. It
is advisable to use freshly opened, anhydrous DMSO to avoid any potential impact of water on
the compound's stability and solubility.[2]

Protocol for Preparing a 100 mM Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of F 16915 in DMSO.
Materials:

« F 16915 (oil)
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e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials
o Calibrated micropipettes
Procedure:
o Calculate the required mass of F 16915:

o To prepare 1 mL of a 100 mM stock solution, you will need:

» Mass (mg) = 100 mmol/L* 1 L/2000 mL * 1 mL * 419.60 mg/mmol = 41.96 mg

e Weighing F 16915:

o As F 16915 is an oil, direct weighing can be challenging. It is recommended to purchase a
pre-weighed aliquot from the supplier if possible.

o If you must aliquot from a larger volume, use a positive displacement pipette for accurate
measurement of the viscous oil.

» Dissolving F 16915 in DMSO:
o Add the calculated mass or volume of F 16915 to a sterile vial.

o Add the required volume of anhydrous DMSO to the vial. For 41.96 mg of F 16915, add 1
mL of DMSO to achieve a 100 mM concentration.

o Vortex the solution until the F 16915 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may assist in dissolution, but be cautious of potential degradation at
higher temperatures.

o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
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o Store the stock solution at -20°C or -80°C for long-term storage. Refer to the supplier's

specific recommendations for optimal storage conditions.

Experimental Protocols

The following is a general workflow for utilizing F 16915 in cell-based experiments. Specific
concentrations and incubation times will need to be optimized for your particular cell line and

experimental design.

General Workflow for Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [F 16915 solution preparation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256084#f-16915-solution-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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